3-O-Methyltolcapone
3-O-Methyltolcapone
3-O-methyltolcapone is a member of benzophenones.
Brand Name:
Vulcanchem
CAS No.:
134612-80-9
VCID:
VC21123086
InChI:
InChI=1S/C15H13NO5/c1-9-3-5-10(6-4-9)14(17)11-7-12(16(19)20)15(18)13(8-11)21-2/h3-8,18H,1-2H3
SMILES:
CC1=CC=C(C=C1)C(=O)C2=CC(=C(C(=C2)OC)O)[N+](=O)[O-]
Molecular Formula:
C15H13NO5
Molecular Weight:
287.27 g/mol
3-O-Methyltolcapone
CAS No.: 134612-80-9
Cat. No.: VC21123086
Molecular Formula: C15H13NO5
Molecular Weight: 287.27 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-O-methyltolcapone is a member of benzophenones. |
|---|---|
| CAS No. | 134612-80-9 |
| Molecular Formula | C15H13NO5 |
| Molecular Weight | 287.27 g/mol |
| IUPAC Name | (4-hydroxy-3-methoxy-5-nitrophenyl)-(4-methylphenyl)methanone |
| Standard InChI | InChI=1S/C15H13NO5/c1-9-3-5-10(6-4-9)14(17)11-7-12(16(19)20)15(18)13(8-11)21-2/h3-8,18H,1-2H3 |
| Standard InChI Key | VCNSNEJUGBEWTA-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)C(=O)C2=CC(=C(C(=C2)OC)O)[N+](=O)[O-] |
| Canonical SMILES | CC1=CC=C(C=C1)C(=O)C2=CC(=C(C(=C2)OC)O)[N+](=O)[O-] |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator